Cas no 36293-63-7 (Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester)

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester structure

36293-63-7 structure

Product Name:Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester

CAS No:36293-63-7

MF:C₈H₁₆O₃

MW:160.210843086243

MDL:MFCD00042977

CID:315732

PubChem ID:24879370

Update Time:2025-04-19

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester
- tert-butyl 2-hydroxy-2-methylpropanoate
- 2-Hydroxyisobutyric acid tert-butyl ester
- tert-Butyl 2-hydroxyisobutyrate
- tert-Butyl α-hydroxyisobutyrate
- SCHEMBL362903
- DTXSID00957666
- NS00058642
- tert-Butyl alpha-hydroxyisobutyrate
- AC9296
- SY253263
- 36293-63-7
- tert-Butyl alpha -hydroxyisobutyrate
- EINECS 252-952-3
- tert.-Butyl 2-hydroxy-2-methylpropanoate
- t-butyl 2-hydroxyisobutyrate
- CS-0227378
- t-butyl 2-methyl-2hydroxypropionate
- MFCD00042977
- LYFHIDOIJPOKKR-UHFFFAOYSA-N
- tert-Butyl alpha-hydroxyisobutyrate, >=97.0% (GC)
- AM84916
- MDL： MFCD00042977
- Inchi： 1S/C8H16O3/c1-7(2,3)11-6(9)8(4,5)10/h10H,1-5H3
- InChI Key： LYFHIDOIJPOKKR-UHFFFAOYSA-N
- SMILES： O(C(C(C)(C)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 160.10998
Monoisotopic Mass: 160.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1
Topological Polar Surface Area: 46.5

Experimental Properties

Density: 0.924 g/mL at 25 °C(lit.)
Flash Point: Fahrenheit: 120.2 ° f
Celsius: 49 ° c
Refractive Index: n20/D 1.404(lit.)
n20/D 1.405
PSA: 46.53

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226
Hazardous Material transportation number：UN 3272 3 / PGIII
WGK Germany：3
Hazard Category Code： 10
HazardClass：3.2
PackingGroup：III

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04499-25ml	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥97.0% (GC)	25ml	¥11548.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04499-5ml	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥97.0% (GC)	5ml	¥3058.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X85015-5g	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥99%	5g	¥858.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X85015-1g	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥99%	1g	¥238.0	2023-09-05
abcr	AB548889-1 g	tert-Butyl 2-hydroxy-2-methylpropanoate; .	36293-63-7		1g	€110.00	2022-07-28
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303553-5g	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥99%	5g	¥744.90	2023-08-31
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	55405-5ML	Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester	36293-63-7	≥97.0% (GC)	5ML	￥2124.08	2022-02-24
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